Cas no 53172-84-2 (Benzene,(1-methyl-1-buten-1-yl)-)

• Product Name: Benzene,(1-methyl-1-buten-1-yl)-
• CAS No: 53172-84-2
• MF: C₁₁H₁₄
• MW: 146.228863239288
• CID: 372241
• PubChem ID: 5371801
• Update Time: 2025-04-19

Benzene,(1-methyl-1-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-methyl-1-buten-1-yl)-
• 2-PHENYL-2-PENTENE
• pent-2-en-2-ylbenzene
• 2-Phenyl-pent-2-en
• 2-phenylpent-2-ene
• [(E)-pent-2-en-2-yl]benzene
• [(1E)-1-Methyl-1-butenyl]benzene #
• PLPHXVSTHYOUJO-JXMROGBWSA-N
• 53172-84-2
• Benzene, (1-methyl-1-butenyl)-, E
• Benzene, (1-methyl-1-butenyl)-

• Inchi： 1S/C11H14/c1-3-7-10(2)11-8-5-4-6-9-11/h4-9H,3H2,1-2H3/b10-7+
• InChI Key： PLPHXVSTHYOUJO-JXMROGBWSA-N
• SMILES： C(/C)(=C/CC)\C1C=CC=CC=1

Computed Properties

• Exact Mass: 146.11000
• Monoisotopic Mass: 146.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 4

Experimental Properties

• Density: 0.8950
• Melting Point: -37°C (estimate)
• Boiling Point: 200.87°C (estimate)
• Flash Point: 69.7°C
• Refractive Index: 1.5196
• PSA: 0.00000
• LogP: 3.49990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes